5-bromo-2-(2,6-dioxopiperidin-3-yl)-6-fluoro-2,3-dihydro-1H-isoindole-1,3-dione

• IUPAC Name: 5-bromo-2-(2,6-dioxopiperidin-3-yl)-6-fluoroisoindole-1,3-dione
• InChI: InChI=1S/C13H8BrFN2O4/c14-7-3-5-6(4-8(7)15)13(21)17(12(5)20)9-1-2-10(18)16-11(9)19/h3-4,9H,1-2H2,(H,16,18,19)
• InChI Key: YIDMXKLYNAEIDJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)NC(=O)C1N2C(=O)C3=CC(=C(C=C3C2=O)Br)F
• Molecular Formula: C13H8BrFN2O4
• Molecular Weight: 355.12 g/mol

Description

5-bromo-2-(2,6-dioxopiperidin-3-yl)-6-fluoro-2,3-dihydro-1H-isoindole-1,3-dione, also known as 5-bromo-2-dioxopiperidin-3-yl-6-fluoro-2,3-dihydro-1H-isoindole-1,3-dione, is a compound that has been studied for its potential medical applications. It is an organic compound with a molecular formula of C11H10BrFN2O2. This compound has been found to have a variety of biochemical and physiological effects, and is being studied for its potential to be used in laboratory experiments and medical treatments.

Scientific Research Applications

Anti-Inflammatory and Immunomodulatory Effects

• Researchers have explored the anti-inflammatory properties of this compound. .

Anticancer Activity

• Preliminary studies suggest that 5-Bromo-2-(2,6-dioxopiperidin-3-yl)isoindoline-1,3-dione exhibits cytotoxic effects against cancer cells. .

Neuroprotective Potential

• Neuroprotection is another area of interest. .

Antiviral Properties

• Some studies have explored the antiviral activity of this compound. .

Photodynamic Therapy (PDT)

• PDT involves using light-activated compounds to selectively destroy cancer cells. .

Synthetic Chemistry and Medicinal Chemistry

• Chemists have used this compound as a building block for synthesizing other molecules. .